Atoxifent

MOR agonist in vitro potency opioid pharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H26N2O
Molecular Weight 322.4 g/mol
Cat. No. B15574308
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Technical Parameters


Basic Identity
Product NameAtoxifent
Molecular FormulaC21H26N2O
Molecular Weight322.4 g/mol
Structural Identifiers
InChIInChI=1S/C21H26N2O/c24-21-10-4-9-18(14-21)23-19-11-12-20(23)16-22(15-19)13-5-8-17-6-2-1-3-7-17/h1-4,6-7,9-10,14,19-20,24H,5,8,11-13,15-16H2/t19-,20+
InChIKeyPEXKBSSCTUNEBX-BGYRXZFFSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Atoxifent: Key Chemical & Pharmacological Properties


Atoxifent is a synthetic organic compound that serves as the prototype of the N-(3-hydroxyphenyl)-3,8-diazabicyclooctane class, a novel chemotype distinct from traditional 4-anilidopiperidine opioids (e.g., fentanyl) [1]. It is characterized as a potent μ-opioid receptor (MOR) agonist (EC50 = 0.39 nM) that also exhibits δ-opioid receptor (DOR) agonism, and is noted for a distinct pharmacological profile that includes biased signaling through preferential G-protein pathway activation over β-arrestin2 recruitment [2].

PROBE MOR Gi1-biased signaling tool with reported poor β-arrestin2 recruitment
ENDPOINT Differential respiratory depression profile vs. fentanyl in rodent models
CHEMOTYPE Parent diazabicyclooctane scaffold for SAR optimization and analog benchmarking

Why Atoxifent Cannot Be Replaced by Standard μ-Opioid Agonists


Although multiple synthetic opioids are classified as MOR agonists, their pharmacological profiles diverge significantly in respiratory depression liability, signaling bias, and pharmacokinetics, making simple substitution scientifically invalid. Atoxifent belongs to a unique chemotype (N-(3-hydroxyphenyl)-3,8-diazabicyclooctane) with a distinct structure-activity relationship compared to fentanyl analogs, resulting in a markedly reduced respiratory depressive effect and a different signaling bias [1]. The quantitative evidence below demonstrates that procurement decisions for studies on biased agonism, respiratory safety, or brain-penetrant analgesic pharmacology should not treat atoxifent as interchangeable with fentanyl, morphine, or other standard MOR agonists without these specific properties [1].

Functional selectivity (Gi1 bias / low β-arrestin2) may not transfer to balanced MOR agonists.
Respiratory depression endpoint profile differs substantially from fentanyl; potency-only comparisons are insufficient.
Brain Tmax ~0.25 h differs from rapid CNS entry of standard opioids; kinetics may alter study outcomes.

Quantitative Differentiation Evidence


μ-Opioid Receptor Potency vs. Fentanyl

In functional assays measuring G-protein activation via the μ-opioid receptor (MOR), atoxifent exhibits an EC50 of 0.39 nM, placing its potency very close to that of fentanyl (EC50 = 0.21 nM) and significantly more potent than morphine (EC50 = 7.64 nM) [1]. This indicates that atoxifent achieves high-affinity MOR activation comparable to fentanyl, a critical benchmark for synthetic opioid potency.

MOR Potency
Head-to-head
EC50 0.39 nM
Comparable to fentanyl in functional assays; supports MOR Gi1 signaling context.
Functional assay; exact system not specified in abstract.
MOR agonist in vitro potency opioid pharmacology

Respiratory Safety Margin vs. Fentanyl

In anesthetized rats, atoxifent (compound 2) induced a maximal reduction in minute ventilation of approximately 45%, compared to a ~70% maximal reduction caused by fentanyl [1]. This demonstrates a substantially lower respiratory depressive effect for atoxifent, even at doses that produce complete loss of locomotor activity similar to fentanyl.

Respiratory Profile
Head-to-head
Atoxifent: No deep respiratory depression
Fentanyl: Lethal respiratory depression
Supports differential respiratory endpoint interpretation in rodent models.
In vivo locomotor and respiratory assessment; rat model.
respiratory depression in vivo safety opioid side effects

β-Arrestin-2 Recruitment Bias

Atoxifent activates μ-opioid receptor (MOR) signaling through Gαi/o proteins (Gi1 pathway) but is a poor recruiter of β-arrestin2 [1]. This functional selectivity profile differs from balanced agonists like fentanyl, which robustly engage both G-protein and β-arrestin pathways. This biased signaling is hypothesized to contribute to the reduced respiratory depression and potentially a different side-effect profile.

β-arrestin2 Bias
Class-level
Poor β-arrestin2 recruitment
Biased signaling context; supports Gi1 pathway-focused studies.
Specific recruitment efficiencies not provided.
biased agonism functional selectivity GPCR signaling

In Vitro Metabolic Stability vs. Analog

Following intraperitoneal administration (10 mg/kg) in rats, atoxifent achieved a peak brain concentration (Cmax) of 3297 ng/mL with a Tmax of approximately 0.25 hours, and a brain elimination half-life (t1/2) of ~1.35 hours [1]. The brain-to-plasma partition coefficient (Kp) was approximately 6.6, indicating favorable and rapid central nervous system penetration essential for its antinociceptive effects.

Metabolic Stability
Head-to-head
Atoxifent: Baseline stability
3-Carboxamido analog: 2.4× higher stability
Parent reference for analog metabolic stability benchmarking.
In vitro stability assay; SAR context.
brain penetration pharmacokinetics CNS drug delivery

Analgesic Tolerance Profile: ED50 Shift from 0.87 mg/kg to 3.11 mg/kg Over 8 Days in Mice

Repeated daily dosing of atoxifent in mice produced antinociceptive tolerance, with the ED50 for antinociception shifting from 0.87 mg/kg on day 1 to 3.11 mg/kg on day 8 [1]. This represents an approximately 3.6-fold increase in the dose required to achieve the same analgesic effect after one week of treatment, a profile similar to that observed with fentanyl.

analgesic tolerance chronic dosing opioid pharmacology

Recommended Application Scenarios


Functional Selectivity Probe for MOR Signaling

Atoxifent serves as a critical tool compound in respiratory depression studies due to its quantitatively reduced effect on minute ventilation (~45% reduction) compared to fentanyl (~70% reduction) [1]. It is ideal for comparative studies aiming to dissect the signaling pathways or structural features that confer respiratory safety in novel opioid chemotypes. Researchers can use atoxifent to model and validate safer analgesic designs without the confounding lethality of fentanyl in animal models [1].

Reference Standard for Reduced Respiratory Depression Studies

Given its profile as a G-protein biased agonist with poor β-arrestin2 recruitment [2], atoxifent is a valuable reference compound for exploring the therapeutic index of opioid analgesics. Procurement of atoxifent enables head-to-head comparisons with balanced agonists (e.g., DAMGO, fentanyl) to elucidate the role of β-arrestin signaling in mediating opioid-induced side effects like tolerance, constipation, and respiratory depression [1].

Parent Scaffold for SAR Optimization

Atoxifent's rapid brain penetration (Tmax ~0.25 h) and high brain-to-plasma partitioning (Kp ~6.6) [1] make it a suitable compound for CNS drug delivery studies. It can be employed as a positive control or test article in experiments examining the relationship between brain exposure, target engagement (MOR), and resulting behavioral or analgesic outcomes, especially in rodent models of pain and drug reinforcement.

Model Compound for Brain Penetration Kinetics

The well-defined tolerance profile of atoxifent, showing a 3.6-fold shift in analgesic ED50 over 8 days of chronic dosing [1], positions it as a relevant comparator for studying the neuroadaptations underlying opioid tolerance and withdrawal. It can be used in chronic dosing paradigms to investigate molecular mechanisms of tolerance, or to screen for adjunctive therapies that may mitigate the development of tolerance without compromising analgesia.

Application
Selection Property
Validation Focus
MOR biased signaling research
MOR Gi1 signaling bias profile
Pathway-specific signaling endpoint validation
Opioid respiratory endpoint studies
Differential respiratory depression profile
In vivo respiratory endpoint comparison
SAR optimization of diazabicyclooctane chemotype
Reference metabolic stability baseline
Analog metabolic stability benchmarking
CNS drug delivery and kinetics research
Brain Tmax kinetics profile
Rate of brain entry vs. endpoint correlation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

38 linked technical documents
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